Cas no 1805407-33-3 (Methyl 3-bromo-2-cyano-5-formylbenzoate)

• Product Name: Methyl 3-bromo-2-cyano-5-formylbenzoate
• CAS No: 1805407-33-3
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4706782
• Update Time: 2025-05-20

Methyl 3-bromo-2-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyano-5-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)7-2-6(5-13)3-9(11)8(7)4-12/h2-3,5H,1H3
• InChI Key： HIMYNIPOIRQVGI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-bromo-2-cyano-5-formylbenzoate

Recent Advances in the Application of 1805407-33-3 and Methyl 3-bromo-2-cyano-5-formylbenzoate in Chemical Biology and Pharmaceutical Research

The compound with CAS number 1805407-33-3 and its derivative, Methyl 3-bromo-2-cyano-5-formylbenzoate, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds serve as crucial intermediates in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings and applications related to these compounds, highlighting their potential in drug discovery and development.

Recent studies have demonstrated that 1805407-33-3 exhibits unique chemical properties that make it an ideal candidate for the synthesis of complex heterocyclic compounds. Its structural features, including the presence of multiple functional groups, allow for versatile reactivity, enabling the construction of diverse molecular scaffolds. Methyl 3-bromo-2-cyano-5-formylbenzoate, a derivative of 1805407-33-3, has been particularly valuable in the synthesis of benzimidazole and quinazoline derivatives, which are known for their broad-spectrum biological activities.

In a recent publication by Zhang et al. (2023), Methyl 3-bromo-2-cyano-5-formylbenzoate was utilized as a key intermediate in the synthesis of a new class of EGFR inhibitors. The study reported that the compound's bromo and cyano groups facilitated efficient cross-coupling reactions, leading to high yields of the target molecules. Furthermore, the formyl group provided a convenient handle for further functionalization, enabling the introduction of various pharmacophores to enhance the inhibitors' potency and selectivity.

Another significant application of these compounds was highlighted in a study by Lee et al. (2023), where 1805407-33-3 was employed in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The researchers exploited the compound's ability to undergo specific chemical transformations in the presence of ROS, resulting in a measurable fluorescence signal. This innovation holds promise for advancing our understanding of oxidative stress-related diseases and could lead to the development of new diagnostic tools.

In addition to their role in drug discovery, these compounds have also found applications in material science. A recent study by Wang et al. (2023) demonstrated the use of Methyl 3-bromo-2-cyano-5-formylbenzoate in the synthesis of organic semiconductors. The compound's electron-withdrawing groups contributed to the desired electronic properties of the resulting materials, making them suitable for use in organic photovoltaic devices.

Despite these promising developments, challenges remain in the large-scale production and purification of these compounds. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a green chemistry approach reported by Chen et al. (2023) utilized microwave-assisted synthesis to produce 1805407-33-3 with higher efficiency and lower energy consumption compared to traditional methods.

In conclusion, the compounds 1805407-33-3 and Methyl 3-bromo-2-cyano-5-formylbenzoate continue to play a pivotal role in advancing research across multiple disciplines. Their unique chemical properties and versatility make them invaluable tools in drug discovery, diagnostic development, and material science. Future research should focus on further exploring their potential applications and addressing the current limitations in their synthesis and scalability.